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Compound of Interest

Compound Name: copper;oxalate

Cat. No.: B15816503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, properties,

synthesis, and thermal decomposition of copper(II) oxalate hemihydrate. The information is

curated for researchers, scientists, and professionals in drug development who may utilize this

compound in various applications, including as a catalyst or as a precursor for copper-based

materials.

Chemical Formula and Identification
Copper(II) oxalate hemihydrate is an inorganic compound and a salt of copper and oxalic acid.

It is a coordination polymer that is practically insoluble in water.[1]

The most commonly accepted chemical formula for copper(II) oxalate hemihydrate is

CuC₂O₄·0.5H₂O.[2][3] However, it is sometimes represented as a dimer with the formula

C₄H₈Cu₂O₁₀.[4][5]

Table 1: Chemical Identifiers for Copper(II) Oxalate Hemihydrate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15816503#bc-rfq
https://en.wikipedia.org/wiki/Copper(II)_oxalate
https://www.fishersci.com/shop/products/copper-ii-oxalate-hemihyd-25g/5090114897
https://www.americanelements.com/copper-ii-oxalate-hemihydrate-814-91-5
https://bioportsolutions.com/index.php?route=product/product&product_id=3426
https://pubchem.ncbi.nlm.nih.gov/compound/Cupric-oxalate-hemihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name copper;oxalate;hydrate

CAS Number
5893-66-3 (hemihydrate)[4][5], 55671-32-4

(hemihydrate)[1]

Molecular Formula CuC₂O₄·0.5H₂O[2][3]

InChI Key NNZNHNMQOYUANB-UHFFFAOYSA-N[4]

Physicochemical Properties
Copper(II) oxalate hemihydrate presents as a blue or bluish-white powder or crystalline solid.[1]

[6][7] Its solubility and density have been reported with some variability in the literature.

Table 2: Physical and Chemical Properties of Copper(II) Oxalate Hemihydrate

Property Value

Molecular Weight 160.57 g/mol [3][8]

Appearance
Blue to bluish-white powder/crystalline solid[1]

[6][7]

Solubility in Water Highly insoluble[1][6][8]

Solubility in other solvents Soluble in ammonium hydroxide (NH₄OH)[9][10]

Density
6.57 g/cm³ (anhydrous form)[1], 3.43 g/mL[11],

>1 g/cm³ at 20°C[8]

Experimental Protocols
Synthesis of Copper(II) Oxalate Hemihydrate
A common method for the synthesis of copper(II) oxalate is through a precipitation reaction.[12]

The following protocol is a generalized procedure based on literature methods.[1][12]

Materials:
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Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Potassium oxalate monohydrate (K₂C₂O₄·H₂O)

Deionized water

Ethanol

Procedure:

Prepare Reactant Solutions:

Prepare a solution of copper(II) sulfate pentahydrate by dissolving a specific molar amount

in deionized water.

Prepare a solution of potassium oxalate monohydrate with a 2:1 molar ratio to the

copper(II) sulfate in deionized water.

Reaction:

Gently heat both solutions to approximately 60°C.

Slowly add the copper(II) sulfate solution to the potassium oxalate solution while stirring

continuously. A blue precipitate of copper(II) oxalate will form.

Isolation and Purification:

Cool the mixture in an ice bath to ensure complete precipitation.

Collect the blue crystals by vacuum filtration using a sintered glass crucible.

Wash the precipitate with small portions of ice-cold deionized water to remove any soluble

impurities.

Subsequently, wash the product with ethanol.

Drying:

Air-dry the resulting copper(II) oxalate hemihydrate product.
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Thermal Analysis
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are crucial for

understanding the thermal decomposition of copper(II) oxalate hemihydrate.

General TGA/DSC Procedure:

Sample Preparation: Accurately weigh a small amount of the copper(II) oxalate hemihydrate

sample (typically 3-10 mg) into an appropriate TGA/DSC pan (e.g., aluminum or platinum).

Instrument Setup:

Place the sample pan and a reference pan (usually an empty pan) into the instrument.

Purge the furnace with the desired atmosphere (e.g., nitrogen for an inert atmosphere or

air for an oxidative atmosphere) at a constant flow rate.

Thermal Program:

Heat the sample from ambient temperature to a final temperature (e.g., 500°C) at a

controlled heating rate (e.g., 10°C/min).

Data Analysis:

For TGA, analyze the resulting mass loss as a function of temperature to identify

decomposition steps.

For DSC, analyze the heat flow to determine the enthalpy changes (endothermic or

exothermic peaks) associated with decomposition events.

Thermal Decomposition Pathways
The thermal decomposition of copper(II) oxalate hemihydrate is highly dependent on the

surrounding atmosphere.[13][14] In an inert atmosphere, it primarily decomposes to metallic

copper, while in an oxidizing atmosphere, the final product is copper(II) oxide.[12][13][15] The

initial step in the decomposition is the loss of water of hydration.[16]
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Thermal Decomposition of Copper(II) Oxalate Hemihydrate

CuC₂O₄·0.5H₂O(s)

CuC₂O₄(s)

~150-265°C
-0.5H₂O

Cu(s) + 2CO₂(g)

~295°C
(Inert Atmosphere, e.g., Ar, N₂)

Cu₂O(s) + CO(g) + CO₂(g)

~215°C
(Oxidizing Atmosphere, e.g., Air)

CuO(s) + CO(g) + CO₂(g)

~345°C
(Oxidizing Atmosphere, e.g., Air)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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